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This guide provides a detailed comparison of Ligritinib's (AB801) inhibitory activity against the
TAM (Tyro3, Axl, Mer) family of receptor tyrosine kinases. The data presented herein is
compiled from publicly available resources from Arcus Biosciences, the developer of Ligritinib.

Introduction to Ligritinib and TAM Kinases

Ligritinib is a potent and selective small molecule inhibitor of the AXL receptor tyrosine kinase.
The TAM kinase family, comprising Tyro3, Axl, and Mer, plays a crucial role in various cellular
processes, including cell proliferation, survival, and immunoregulation. Dysregulation of TAM
kinase signaling is implicated in the pathogenesis of cancer and autoimmune diseases, making
them attractive targets for therapeutic intervention. This guide focuses on the cross-reactivity of
Ligritinib with the other two members of the TAM family, Tyro3 and Mer, to provide a
comprehensive understanding of its selectivity profile.

Quantitative Comparison of Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of Ligritinib against human AXL,
MERTK, and TYRO3 kinases. The data highlights Ligritinib's high potency for AXL and its
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significant selectivity over the other TAM kinases.

Fold
Kinase Target Assay Type Parameter Value Selectivity vs.
AXL
hAXL HTRF IC50 3.3nM 1x
Enzyme i
o Ki 0.024 nM 1x
Inhibition
Enzyme )
hMERTK O Ki (calculated) ~20.64 nM 860x
Inhibition
Enzyme )
hTYRO3 o Ki (calculated) ~33.6 nM 1400x
Inhibition

Note: The Ki values for nNMERTK and hTYRO3 were calculated based on the provided fold
selectivity relative to the hAXL Ki value. Source: Arcus Biosciences.

Signaling Pathway and Experimental Workflows

To visually represent the biological context and the experimental procedures used to determine
the inhibitory activity of Ligritinib, the following diagrams are provided.
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TAM Kinase Signaling Pathway and Ligritinib's Mechanism of Action.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15579019/docs?utm_src=pdf-body-img#ligritinib-s-selectivity-profile-a-comparative-analysis-against-tam-kinases
https://www.benchchem.com/product/b15579019/docs?utm_src=pdf-body#ligritinib-s-selectivity-profile-a-comparative-analysis-against-tam-kinases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Kinase Reaction

o
G

ATP
Biotinylated
Substrate
/ Y
Mix Kinase, Substrate, < | Initiate reaction
and Ligritinib - with ATP

Kinase
(AXL, Mer, Tyro3)

HTRF Detection
Y

Streptavidin-XL665 Add Detection Measure HTRF
Reagents Signal
A
Europium-labeled
Antibody

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Competition Binding

Quantification

Elute bound Quantify kinase-associated
kinase DNA tag via g°PCR

Y

- ) Incubate Kinase, Ligand, 4 | Wash away unbound
Immobilized Ligand Lo > X
and Ligritinib kinase

A

Tagged Kinase

\4

Click to download full resolution via product page

e To cite this document: BenchChem. [Ligritinib's Selectivity Profile: A Comparative Analysis
Against TAM Kinases]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579019/docs#ligritinib-s-selectivity-profile-a-
comparative-analysis-against-tam-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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